6-Methoxy-1H-indole-3-carboxylic acid

• IUPAC Name: 6-methoxy-1H-indole-3-carboxylic acid
• InChI: InChI=1S/C10H9NO3/c1-14-6-2-3-7-8(10(12)13)5-11-9(7)4-6/h2-5,11H,1H3,(H,12,13)
• InChI Key: LPBGVZVDBKMWFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CN2)C(=O)O
• Molecular Formula: C10H9NO3
• DSSTOX Substance ID: DTXSID70590802
• Molecular Weight: 191.18 g/mol
• CAS No.: 90924-43-9

Description

6-Methoxy-1H-indole-3-carboxylic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry . The compound has a molecular formula of C10H9NO3 and a molecular weight of 191.18 g/mol .

Scientific Research Applications

6-Methoxy-1H-indole-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex indole derivatives.

Biology: The compound exhibits antifungal activity and can be used to study fungal pathogens.

Medicine: Indole derivatives, including this compound, are investigated for their potential therapeutic properties, such as anticancer and antiviral activities.

Industry: The compound can be used in the production of pharmaceuticals and agrochemicals.

Safety and Hazards

This compound is classified as a combustible solid. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community. This suggests that future research may focus on developing new synthesis methods and exploring the potential biological applications of 6-Methoxy-1H-indole-3-carboxylic acid and similar compounds.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 6-methoxy-1h-indole-3-carboxylic acid, bind with high affinity to multiple receptors . This suggests that the compound may have a broad range of targets, contributing to its diverse biological activities.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . These interactions can result in a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They can be converted into various other compounds, affecting multiple biochemical pathways .

Pharmacokinetics

The properties of indole derivatives can vary widely, influencing their bioavailability and therapeutic potential .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they can induce a wide range of molecular and cellular effects .

Action Environment

The production of indole derivatives can be optimized considering nutritional and environmental variables .

Biochemical Analysis

Biochemical Properties

6-Methoxy-1H-indole-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been identified as an antifungal metabolite produced by Bacillus toyonensis . The compound exhibits stability within a pH range of 6-7 and at temperatures up to 50°C. It demonstrates potential antifungal activity in the presence of various surfactants, detergents, and enzymes . These interactions highlight the compound’s versatility and potential in biochemical applications.

Cellular Effects

This compound influences various cellular processes and functions. It has been shown to exhibit antifungal activity against Candida albicans and Aspergillus niger . The compound’s impact on cell signaling pathways, gene expression, and cellular metabolism is significant. It can modulate the expression of genes involved in antifungal responses and affect cellular metabolism by interacting with key metabolic enzymes . These effects underscore the compound’s potential in therapeutic applications.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound has been shown to inhibit the growth of fungal pathogens by interfering with their metabolic pathways . It binds to specific enzymes and proteins, disrupting their normal function and leading to the inhibition of fungal growth. Additionally, the compound can modulate gene expression, further enhancing its antifungal activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are influenced by environmental factors such as pH and temperature . Long-term studies have shown that the compound maintains its antifungal activity over extended periods, making it a promising candidate for therapeutic applications

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits a dose-dependent antifungal activity, with higher doses leading to increased inhibition of fungal growth . At very high doses, the compound may exhibit toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play key roles in cellular metabolism . The compound can affect metabolic flux and metabolite levels, leading to changes in cellular function and metabolism . These interactions highlight the compound’s potential in modulating metabolic pathways for therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors. The compound interacts with transporters and binding proteins that facilitate its movement within the cell . These interactions can affect the compound’s localization and accumulation, influencing its activity and function . Understanding the transport and distribution of the compound is crucial for optimizing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is directed to specific compartments or organelles within the cell, where it exerts its effects . Targeting signals and post-translational modifications may influence the compound’s localization, further enhancing its activity . Understanding the subcellular localization of the compound is essential for optimizing its therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing indole derivatives, including 6-Methoxy-1H-indole-3-carboxylic acid, is the Fischer indole synthesis. This method involves the reaction of phenylhydrazines with ketones or aldehydes under acidic conditions . Another approach involves the cyclization of appropriate precursors using stoichiometric azobisisobutyronitrile (AIBN) and hypophosphorous acid under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. Techniques such as response surface methodology (RSM) can be employed to optimize variables like pH, temperature, and agitation rate .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-1H-indole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: Electrophilic substitution reactions can occur on the indole ring, particularly at the 2 and 3 positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) can be used under acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines .

Comparison with Similar Compounds

Similar Compounds

6-Methoxy-1H-indazole-3-carboxylic acid: Similar in structure but contains an indazole ring instead of an indole ring.

6-Methyl-1H-indole-3-carbaldehyde: Similar in structure but has a methyl group instead of a methoxy group and an aldehyde group instead of a carboxylic acid group.

Uniqueness

6-Methoxy-1H-indole-3-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its methoxy group at the 6-position and carboxylic acid group at the 3-position make it a valuable intermediate for synthesizing various biologically active compounds .